Cas no 1215071-10-5 (3-fluorocyclopentan-1-one)

• Product Name: 3-fluorocyclopentan-1-one
• CAS No: 1215071-10-5
• MF: C₅H₇FO
• MW: 102.106885194778
• CID: 1025928
• PubChem ID: 68211367
• Update Time: 2025-10-31

3-fluorocyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Fluorocyclopentanone
• AK-76515
• ANW-68627
• CTK8C2576
• KB-236184
• MolPort-021-996-123
• 3-fluorocyclopentan-1-one
• CS-0056776
• DTXSID50738144
• SCHEMBL12183179
• P11910
• 1215071-10-5
• DB-331305
• AKOS016005975
• SB17586

• Inchi： 1S/C5H7FO/c6-4-1-2-5(7)3-4/h4H,1-3H2
• InChI Key： PCQGQWZTRAZIOA-UHFFFAOYSA-N
• SMILES： FC1CC(CC1)=O

Computed Properties

• Exact Mass: 102.048093005g/mol
• Monoisotopic Mass: 102.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-fluorocyclopentan-1-one

Professional Introduction to 3-Fluorocyclopentan-1-one (CAS No. 1215071-10-5)

3-Fluorocyclopentan-1-one, with the chemical formula C₅H₇FO, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS number 1215071-10-5, is a key intermediate in the synthesis of various bioactive molecules. Its structural features, particularly the presence of a fluorine atom and a cyclopentanone ring, make it a versatile building block for drug development and material science applications.

The< strong>fluorine substituent in 3-fluorocyclopentan-1-one plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived compounds. Fluorine atoms are widely employed in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and alter electronic properties of molecules. Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation therapeutics, including antiviral, anticancer, and anti-inflammatory agents.

In the realm of pharmaceutical research, 3-fluorocyclopentan-1-one has been utilized as a precursor in the synthesis of several novel compounds. For instance, researchers have explored its use in creating fluorinated analogs of existing drugs to improve their efficacy and reduce side effects. The cyclopentanone core is particularly valuable because it can be easily modified through various chemical reactions, such as nucleophilic addition, oxidation, and reduction, allowing for the creation of diverse molecular architectures.

One notable application of 3-fluorocyclopentan-1-one is in the development of agrochemicals. Fluorinated heterocycles are known for their enhanced biological activity and resistance to degradation, making them ideal for use in pesticides and herbicides. By incorporating this compound into agrochemical formulations, scientists aim to develop more effective and sustainable solutions for crop protection.

The synthesis of 3-fluorocyclopentan-1-one typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques not only improve the efficiency of production but also allow for the customization of the compound's properties to meet specific research needs.

Recent advancements in computational chemistry have further facilitated the study of 3-fluorocyclopentan-1-one and its derivatives. Molecular modeling techniques enable researchers to predict the behavior of these compounds in biological systems, helping to accelerate the drug discovery process. By integrating experimental data with computational insights, scientists can design more targeted and effective therapeutic strategies.

The< strong>CAS number 1215071-10-5 serves as a unique identifier for this compound, ensuring accurate documentation and tracking in scientific literature and industrial applications. This standardized classification system is essential for regulatory compliance and facilitates collaboration among researchers worldwide. The availability of detailed information about 3-fluorocyclopentan-1-one through databases like CAS further enhances its utility in research and development.

In conclusion, 3-fluorocyclopentan-1-one is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative solutions is likely to grow.